5-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[3-(furan-3-yl)-3-hydroxypropyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H12ClNO3S/c13-11-2-1-10(18-11)12(16)14-5-3-9(15)8-4-6-17-7-8/h1-2,4,6-7,9,15H,3,5H2,(H,14,16)
• InChI Key: WTFJYWXLYLFKIP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(CCNC(=O)C2=CC=C(S2)Cl)O
• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol

Description

5-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)thiophene-2-carboxamide is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the thiophene family, which is known for its diverse biological activities.

Scientific Research Applications

Antioxidant Activity

Novel derivatives of 5-chloro-thiophene-2-carboxamide have been synthesized and tested for their antioxidant activities. Compounds with specific substituents have shown potent antioxidant properties, some even surpassing known antioxidants like ascorbic acid in efficacy. This indicates the potential of these compounds in oxidative stress-related therapeutic applications (I. Tumosienė et al., 2019).

Antimicrobial Activity

The synthesis of thiophene-2-carboxamide derivatives has also been explored for their antimicrobial properties. Specific derivatives have demonstrated significant activity against various microbial strains, highlighting the potential for developing new antimicrobial agents (M. Arora et al., 2013).

Antitubercular Agents

A series of 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were synthesized and shown to possess promising antitubercular activity. These compounds could serve as a starting point for the development of new treatments for tuberculosis (Sandeep Kumar Marvadi et al., 2020).

Material Science Applications

The enzymatic synthesis of biobased polyesters using furan derivatives as building blocks showcases the potential of these compounds in creating sustainable materials. These polyesters exhibit interesting properties that could be beneficial for various industrial applications (Yi Jiang et al., 2014).

Crystal Packing and Supramolecular Architecture

Studies on compounds containing 5-chloro-thiophene-2-carboxamide derivatives have contributed to understanding the impact of aromaticity and heteroatom substitution on crystal packing and supramolecular architecture. This research is important for the design of materials with specific structural and functional properties (Maryam Rahmani et al., 2016).

Mechanism of Action

Target of Action

It is known that similar compounds, such as sulfonamides, interact with various genes and proteins .

Mode of Action

Based on its structural similarity to sulfonamides, it may interact with its targets in a similar manner .

Biochemical Pathways

Sulfonamides, which are structurally similar, are known to interact with various biochemical pathways .

Pharmacokinetics

These properties would have a significant impact on the bioavailability of the compound .

Result of Action

Similar compounds, such as sulfonamides, are known to have various effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action of similar compounds .